3'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carbaldehyde
Overview
Description
3'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carbaldehyde is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Regioselectivity in Synthesis
The study of 3-hydroxyisoxazole-5-ester and its alkylation processes shows the potential for creating O-alkyl products with high selectivity, an approach relevant for synthesizing derivatives of 3'-(Hydroxymethyl)-[1,1'-biphenyl]-2-carbaldehyde (Riess, Schön, Laschat, & Jäger, 1998).
Ultrasound and Microwave-Assisted Synthesis
Innovations in synthesis techniques using ultrasound and microwave irradiation are significant for efficient and environmentally-friendly production of derivatives like this compound (Oliveira, Llanes, Nunes, Yunes, & Brighente, 2014).
Crystal Structure and Properties
Research on compounds like 2-(2-hydroxyphenyl)benzo[d]oxazole-6-carbaldehyde provides insights into the crystal structure and spectroscopic properties, which can be related to the structural analysis of this compound (Chen, 2016).
Applications in Organic Electronics
- Organic Photovoltaic Cell Fabrication: The use of multibranched crystalline molecules in organic photovoltaic cells, as exemplified by a study involving hexyl-substituted thiophene-based carbaldehydes, highlights the potential application of this compound in this field (Lee et al., 2008).
Application in Catalysis
- Catalytic Activity in Suzuki Reaction: The formation of complexes with palladium and their use in the Suzuki reaction, as studied with derivatives like 5-[(1,1′-biphenyl)-4-yl]isoxazole-3-carbaldehyde oximes, indicates the catalytic application potential of this compound (Potkin et al., 2014).
Miscellaneous Applications
- Application in Carbohydrate Analysis: The use of 2-Hydroxymethylphenylboronate for detecting carbohydrates, as applied in the formose process, suggests potential applications for this compound in analytical chemistry and prebiotic studies (Ricardo et al., 2006).
Properties
IUPAC Name |
2-[3-(hydroxymethyl)phenyl]benzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2/c15-9-11-4-3-6-12(8-11)14-7-2-1-5-13(14)10-16/h1-8,10,15H,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJWKDRUWRNQMNT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)C2=CC=CC(=C2)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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